2-Ethylhexanoic acid

Specification

• Description: Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards; 2-Ethylhexanoic acid (EHXA, 2-EHA) is an industrially important aliphatic carboxylic acid. It is widely employed as a stabilizer and a wood preservative.; It has various industrial applications, such as:;
  • coolant in automotives
  • synthetic lubricant
  • wetting agent
  • co-solvent
  • drying of paints
  • defoaming agent in pesticides
  ; 2-Ethylhexanoic acid is one of the di(2-ethylhexyl)phthalate (DEHP) metabolites.; Alpha-Ethyl caproic acid, also known as 2-ethylhexanoic acid or a-ethyl caproate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Alpha-Ethyl caproic acid exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Alpha-Ethyl caproic acid has been detected in multiple biofluids, such as feces, sweat, and urine. Within the cell, Alpha-ethyl caproic acid is primarily located in the cytoplasm and adiposome. Alpha-Ethyl caproic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, Alpha-ethyl caproic acid can be found in fruits. This makes Alpha-ethyl caproic acid a potential biomarker for the consumption of this food product. Alpha-Ethyl caproic acid is a potentially toxic compound.; 2-Ethylhexanoic acid is a branched-chain fatty acid.
• CAS No.: 149-57-5
• Molecular Formula: C8H16O2; CH3(CH2)3CH(C2H5)COOH; C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 2-ethylhexanoic acid
• Standard InChI: InChI=1S/C8H16O2/c1-3-5-6-7(4-2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
• Standard InChI Key: OBETXYAYXDNJHR-UHFFFAOYSA-N
• SMILES: CCCCC(CC)C(=O)O
• Canonical SMILES: CCCCC(CC)C(=O)O
• Boiling Point: 442 °F at 760 mm Hg (NTP, 1992); 228.0 °C; 228 °C; 227 °C; 442°F
• Colorform: Clear liquid
• Flash Point: 260 °F (NTP, 1992); 114 °C (closed cup); 245 °F (118 °C) (OPEN CUP); 118 °C o.c.; 260°F
• Melting Point: -117 °F (NTP, 1992); -59 °C; -117°F